

CDD-1115: A Potent and Selective Alternative for Investigating BMPR2 Signaling

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: CDD-1115


Cat. No.: B15574705

[Get Quote](#)

For researchers in cellular biology and drug development, the precise modulation of signaling pathways is paramount. In the realm of Bone Morphogenetic Protein (BMP) signaling, a novel inhibitor, **CDD-1115**, has emerged as a highly potent and selective tool for probing the function of the BMP type II receptor (BMPR2). This guide provides a comprehensive comparison of **CDD-1115** with other established BMP signaling inhibitors, supported by experimental data, to aid researchers in selecting the most appropriate tool for their studies.

The BMP Signaling Cascade: A Brief Overview

The canonical BMP signaling pathway is initiated by the binding of BMP ligands to a complex of type I and type II serine/threonine kinase receptors. This leads to the phosphorylation of the type I receptor by the constitutively active type II receptor. The activated type I receptor then phosphorylates SMAD1/5/8, which subsequently complexes with SMAD4 and translocates to the nucleus to regulate gene expression.



[Click to download full resolution via product page](#)

Caption: Canonical BMP signaling pathway with points of inhibition.

Quantitative Comparison of BMP Signaling Inhibitors

The efficacy and utility of a signaling inhibitor are defined by its potency and selectivity. The following tables provide a quantitative comparison of **CDD-1115** with other widely used BMP signaling inhibitors.

Table 1: In Vitro Potency of BMP Signaling Inhibitors

Inhibitor	Primary Target(s)	IC50 (nM)	Kiapp (nM)	Reference
CDD-1115	BMPR2	1.8	6.2	[1]
Dorsomorphin	ALK2, ALK3, ALK6	148.1 (ALK2)	-	[2]
LDN-193189	ALK2, ALK3	5 (ALK2), 30 (ALK3)	-	[3][4][5]
DMH1	ALK2, ALK3	107.9 (ALK2), <5 (ALK3)	-	[6][7][8]
Noggin	BMP Ligands	Ligand-dependent	-	

Table 2: Kinase Selectivity Profile of **CDD-1115** and Other Inhibitors


Kinase	CDD-1115 (IC50, nM)[1]	Dorsomorphin (IC50, nM)[2]	LDN-193189 (IC50, nM)[9] [10]	DMH1 (IC50, nM)[6]
BMPR2	1.8	-	-	-
ALK1	>250	-	0.8	27
ALK2	>250	148.1	5	107.9
ALK3	>1000	-	30	<5
ALK5 (TGFβRI)	>1000	10,760	565	No Inhibition
ALK6	>1000	-	16.7	47.6
ACVR2A	Inactive	-	-	-
ACVR2B	Inactive	-	-	-
TGFBR2	>1000	-	-	-
AMPK	-	234.6	1122	No Inhibition
KDR (VEGFR2)	-	25.1	214.7	No Inhibition

Experimental Protocols

To ensure the reproducibility and accurate interpretation of data, detailed experimental methodologies are essential.

In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a specific kinase.



[Click to download full resolution via product page](#)


Caption: General workflow for an in vitro kinase inhibition assay.

Detailed Steps:

- **Compound Preparation:** A 10-point, 3-fold serial dilution of the test compound (e.g., **CDD-1115**) is prepared in 100% DMSO.
- **Reaction Mixture:** The kinase, substrate, and necessary cofactors are mixed in a reaction buffer.
- **Assay Plate Preparation:** The serially diluted compound is added to the wells of a microtiter plate, followed by the reaction mixture.
- **Reaction Initiation:** The kinase reaction is initiated by the addition of a mixture of unlabeled and radiolabeled ATP (e.g., [γ - ^{33}P]ATP).
- **Incubation:** The plate is incubated for a defined period (e.g., 2 hours) at a controlled temperature (e.g., 30°C) to allow for substrate phosphorylation.
- **Reaction Termination and Capture:** The reaction is stopped, and the phosphorylated substrate is captured on a filtermat.
- **Washing:** The filtermat is washed to remove unincorporated ATP.
- **Detection:** The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter.
- **Data Analysis:** The percentage of kinase activity relative to a DMSO control is plotted against the inhibitor concentration, and the IC₅₀ value is determined using a non-linear regression curve fit.

BRE-Luciferase Reporter Assay

This cell-based assay measures the transcriptional response downstream of BMP receptor activation.



[Click to download full resolution via product page](#)

Caption: Workflow for a BMP-responsive element (BRE) luciferase reporter assay.

Detailed Steps:

- **Cell Culture and Transfection:** Cells (e.g., HEK293T) are seeded in 96-well plates and transfected with a BMP-responsive element (BRE)-luciferase reporter construct. A constitutively expressed reporter (e.g., Renilla luciferase) can be co-transfected for normalization.
- **Inhibitor Treatment:** After allowing for plasmid expression, cells are pre-treated with serial dilutions of the inhibitor for a specified time (e.g., 1 hour).
- **BMP Stimulation:** Cells are then stimulated with a constant concentration of a BMP ligand (e.g., BMP4) to activate the signaling pathway.
- **Incubation:** The plates are incubated for 16-24 hours to allow for the expression of the luciferase reporter gene.
- **Lysis and Luminescence Measurement:** Cells are lysed, and the luciferase substrate is added. The resulting luminescence is measured using a luminometer.
- **Data Analysis:** The luciferase signal is normalized to the control reporter (if used). The percentage of inhibition is calculated relative to the BMP4-stimulated control without inhibitor, and the IC50 value is determined by curve fitting.

Conclusion

The experimental data clearly position **CDD-1115** as a superior tool for the specific inhibition of BMPR2. Its exceptional potency and, more importantly, its high selectivity, offer a significant advantage over broader-spectrum BMP inhibitors like Dorsomorphin and its derivatives, which target type I receptors and can have confounding off-target effects. For researchers aiming to dissect the specific contributions of BMPR2 to cellular processes, **CDD-1115** provides a level of precision that is crucial for unambiguous interpretation of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. pubs.acs.org [pubs.acs.org]
- 2. In Vivo Structure Activity Relationship Study of Dorsomorphin Analogs Identifies Selective VEGF and BMP Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 3. medchemexpress.com [medchemexpress.com]
- 4. apexbt.com [apexbt.com]
- 5. cellagentech.com [cellagentech.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. medkoo.com [medkoo.com]
- 8. selleckchem.com [selleckchem.com]
- 9. selleckchem.com [selleckchem.com]
- 10. stemcell.com [stemcell.com]
- To cite this document: BenchChem. [CDD-1115: A Potent and Selective Alternative for Investigating BMPR2 Signaling]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15574705/docs#cdd-1115-a-potent-and-selective-alternative-for-investigating-bmpr2-signaling>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)